Cas no 2137057-56-6 (tert-butyl (3R)-3-[(cyclopentylamino)methyl]piperidine-1-carboxylate)

• Product Name: tert-butyl (3R)-3-[(cyclopentylamino)methyl]piperidine-1-carboxylate
• CAS No: 2137057-56-6
• MF: C₁₆H₃₀N₂O₂
• MW: 282.421604633331
• CID: 5296954
• Update Time: 2025-05-20

tert-butyl (3R)-3-[(cyclopentylamino)methyl]piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (3R)-3-[(cyclopentylamino)methyl]piperidine-1-carboxylate
• 1-Piperidinecarboxylic acid, 3-[(cyclopentylamino)methyl]-, 1,1-dimethylethyl ester, (3R)-

• Inchi： 1S/C16H30N2O2/c1-16(2,3)20-15(19)18-10-6-7-13(12-18)11-17-14-8-4-5-9-14/h13-14,17H,4-12H2,1-3H3/t13-/m1/s1
• InChI Key： MEHWOIZDTOXDSR-CYBMUJFWSA-N
• SMILES： O(C(C)(C)C)C(N1CCC[C@@H](C1)CNC1CCCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 319
• XLogP3: 2.7
• Topological Polar Surface Area: 41.6

Additional information on tert-butyl (3R)-3-[(cyclopentylamino)methyl]piperidine-1-carboxylate

tert-butyl (3R)-3-[(cyclopentylamino)methyl]piperidine-1-carboxylate: A Comprehensive Overview

The compound tert-butyl (3R)-3-[(cyclopentylamino)methyl]piperidine-1-carboxylate with CAS No. 2137057-56-6 is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of tertiary butyl esters, which are widely used as protecting groups in peptide synthesis and other biochemical applications. The molecule's structure features a piperidine ring, a cyclopentylamino substituent, and a tert-butyl ester group, making it a versatile compound with potential applications in drug discovery and materials science.

Recent studies have highlighted the importance of tert-butyl (3R)-3-[(cyclopentylamino)methyl]piperidine-1-carboxylate in the development of bioactive molecules. Researchers have explored its role as a chiral building block in asymmetric synthesis, leveraging its stereochemistry to construct complex molecular architectures. The compound's unique combination of steric and electronic properties makes it an ideal candidate for enantioselective reactions, which are critical in the synthesis of pharmaceutical agents.

In terms of chemical synthesis, the preparation of tert-butyl (3R)-3-[(cyclopentylamino)methyl]piperidine-1-carboxylate involves multi-step processes that often include nucleophilic substitution, ring-opening reactions, and stereochemical control. The use of advanced catalytic systems has enabled chemists to achieve high yields and excellent enantiomeric excess in the synthesis of this compound. These advancements have significantly contributed to its utility in medicinal chemistry.

One of the most promising applications of this compound lies in its potential as a precursor for drug development. By incorporating tert-butyl (3R)-3-[(cyclopentylamino)methyl]piperidine-1-carboxylate into larger molecular frameworks, researchers can explore its biological activity against various disease targets. For instance, recent studies have demonstrated its ability to modulate G-protein coupled receptors (GPCRs), which are key therapeutic targets for conditions such as cardiovascular diseases and neurodegenerative disorders.

The structural versatility of tert-butyl (3R)-3-[(cyclopentylamino)methyl]piperidine-1-carboxylate also extends to its use in materials science. Its ability to form stable amide bonds makes it a valuable component in the synthesis of polyamides and other functional polymers. These materials exhibit enhanced mechanical properties and thermal stability, making them suitable for applications in aerospace, automotive industries, and advanced electronics.

From an environmental standpoint, the synthesis and application of tert-butyl (3R)-3-[(cyclopentylamino)methyl]piperidine-1-carboxylate have been optimized to minimize ecological impact. Green chemistry principles have been integrated into its production processes, reducing waste generation and energy consumption. This commitment to sustainability aligns with global efforts to promote eco-friendly chemical practices.

In conclusion, tert-butyl (3R)-3-[(cyclopentylamino)methyl]piperidine-1-carboxylate is a multifaceted compound with significant potential across diverse scientific domains. Its role as a chiral building block, drug precursor, and material component underscores its importance in modern chemistry. As research continues to uncover new applications for this compound, it is poised to make even greater contributions to scientific progress.